Cas no 1207002-83-2 (N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide)

• Product Name: N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide
• CAS No: 1207002-83-2
• MF: C₁₇H₁₉ClN₄O₃S
• MW: 394.875761270523
• CID: 6237343
• PubChem ID: 49677040
• Update Time: 2025-08-02

N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide
• 1207002-83-2
• AKOS024526457
• N1-(5-chloro-2-methoxyphenyl)-N4-(thiazol-2-yl)piperidine-1,4-dicarboxamide
• VU0527128-1
• 1-N-(5-chloro-2-methoxyphenyl)-4-N-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide
• F5871-4315

• Inchi： 1S/C17H19ClN4O3S/c1-25-14-3-2-12(18)10-13(14)20-17(24)22-7-4-11(5-8-22)15(23)21-16-19-6-9-26-16/h2-3,6,9-11H,4-5,7-8H2,1H3,(H,20,24)(H,19,21,23)
• InChI Key： MRNRYHRRIKMACR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(N1CCC(C(NC2=NC=CS2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 394.087
• Monoisotopic Mass: 394.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide

N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide (CAS No. 1207002-83-2): A Comprehensive Overview

N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide (CAS No. 1207002-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a piperidine core with chlorophenyl and thiazole moieties. Its structural complexity and potential bioactivity make it a subject of interest for drug discovery and development.

The compound's molecular formula is C₁₈H₁₉ClN₄O₃S, with a molecular weight of approximately 406.89 g/mol. The presence of both chloro and methoxy substituents on the phenyl ring, along with the thiazole group, contributes to its distinct chemical properties. Researchers often explore its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other pharmacologically active molecules.

One of the key areas of interest for N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide is its potential application in cancer research. With the growing global focus on oncology and targeted therapies, compounds like this are being investigated for their ability to interfere with specific cellular pathways. The thiazole moiety, in particular, is known for its role in medicinal chemistry, often associated with antimicrobial and antitumor activities.

In addition to its potential in cancer therapeutics, this compound is also studied for its possible role in neurological disorders. The piperidine scaffold is a common feature in many central nervous system (CNS) drugs, suggesting that derivatives of this compound could be explored for conditions such as Alzheimer's disease or Parkinson's disease. Researchers are particularly interested in its blood-brain barrier permeability, a critical factor for CNS-active drugs.

The synthesis of N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide typically involves multi-step organic reactions, including amide bond formation and heterocyclic coupling. Its purity and stability are crucial for research applications, and advanced analytical techniques such as HPLC and NMR are employed to characterize the compound. Given its specialized nature, it is primarily available through chemical suppliers catering to pharmaceutical and academic research.

From an industrial perspective, the demand for high-purity research chemicals like this compound is increasing, driven by the expansion of drug discovery programs worldwide. Companies specializing in custom synthesis and contract research often handle such molecules, ensuring compliance with regulatory standards. The compound's intellectual property status is also a consideration, as patents may cover specific uses or derivatives.

For researchers working with N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide, proper handling and storage are essential. While not classified as hazardous under standard guidelines, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. Material Safety Data Sheets (MSDS) provide detailed information on handling procedures.

The future of CAS 1207002-83-2 lies in its potential applications across various therapeutic areas. As precision medicine gains traction, the need for specialized compounds like this will likely grow. Its combination of chlorophenyl, thiazole, and piperidine elements offers a versatile platform for further chemical modifications and biological evaluations.

In summary, N1-(5-chloro-2-methoxyphenyl)-N4-(1,3-thiazol-2-yl)piperidine-1,4-dicarboxamide represents an intriguing compound at the intersection of medicinal chemistry and drug development. Its structural features and potential bioactivities make it a valuable subject for ongoing research, particularly in areas like oncology and neurology. As scientific understanding of its mechanisms grows, so too will its relevance in addressing unmet medical needs.